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Crystal Structure Overview

Barium chlorate monohydrate (Ba(ClO₃)₂·H₂O) is a monoclinic crystalline solid. The following table

summarizes its fundamental crystallographic parameters. [1]

Parameter Value / Description

Crystal System Monoclinic

Space Group I2/c (C₂ₕ⁶)

Unit Cell Formula
Units (Z)

4

Unit Cell
Parameters

a = 8.86 Å, b = 7.80 Å, c = 9.35 Å, β = 93° 26'

Key Structural
Features

Chlorate ions (ClO₃⁻) in low pyramidal form; Each Barium ion coordinated by
eight Chlorine atoms; Water of crystallization incorporated into the structure.

The following diagram illustrates the experimental workflow for determining the crystal structure and

dynamics of barium chlorate monohydrate, synthesizing methodologies from multiple studies:
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Structural Analysis Methods

Dynamic Property Analysis

Start: Sample Preparation

Crystal Growth
(Recrystallization from H₂¹⁷O)

Structural Analysis

Dynamic Property AnalysisX-ray Diffraction Raman Spectroscopy Nuclear Quadrupole
Resonance (NQR)

Data Synthesis & Interpretation¹⁷O NMR Spectroscopy Variable Temperature MAS NMR ¹H-¹⁷O Dipole Coupling Analysis

Click to download full resolution via product page

Experimental Workflow for Crystal Structure and Dynamics Analysis

Synthesis and Preparation Protocols

Common Synthesis Routes

Method Procedure Notes & Applications

Double Replacement
[2]

Mix solutions of Barium Chloride (BaCl₂) and

Sodium Chlorate (NaClO₃). Concentrate and
cool mixture to precipitate product.

Most common method. May

result in sodium
contamination.
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Method Procedure Notes & Applications

Direct Electrolysis [2] Electrolysis of BaCl₂ in water: BaCl₂ + 6 H₂O
→ Ba(ClO₃)₂ + 6 H₂

Yields sodium-free product,
preferred for pyrotechnics.

Metathesis with
Ammonium Chlorate
[2]

React Barium Carbonate (BaCO₃) with boiling
Ammonium Chlorate (NH₄ClO₃) solution.

Involves decomposition of
ammonium carbonate

byproduct.

Sample Preparation for ¹⁷O NMR Studies

For advanced nuclear magnetic resonance studies, samples can be prepared with isotopic enrichment to

improve sensitivity. [3]

Procedure: Recrystallize 300 mg of crystalline barium chlorate monohydrate in 400 µL of 17O-

enriched water (30% H₂¹⁷O) in a sealed vial for 3 days. After nucleation, open the vial to atmosphere
for 48 hours for partial evaporation, then reseal until crystals precipitate (7-14 days). [3]

Post-processing: The resulting transparent crystals are ground into a fine powder using an agate
mortar and pestle and packed into a zirconia rotor for NMR experiments. [3]

Key Experimental Characterization Data

Physical and Chemical Properties

Property Value / Description

Molecular Weight [2] 322.24 g/mol (monohydrate)

Appearance [2] White crystalline solid, transparent when pure

Density [2] 3.18 g/cm³ (monohydrate)

Solubility [2] 33.8 g/100 g H₂O at 20°C; highly soluble
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| Melting Point/Decomposition [2] | ~120°C (dehydrates to anhydrous form); 413.9°C (anhydrous form

decomposes to BaCl₂ + 3 O₂) |

Spectroscopic and Magnetic Resonance Data

Advanced NMR studies provide detailed insight into the structure and dynamics of the water molecule in the

crystal lattice. [3]

¹⁷O Quadrupolar Coupling Constant (CQ): This parameter is sensitive to temperature due to
torsional oscillations (librations) of the water molecule. The measured CQ increases with decreasing

temperature, as librational motion is reduced. [3]
¹H-¹⁷O Dipole Splitting: At low temperatures (∼100 K) and without ¹H decoupling, a well-resolved

¹H-¹⁷O dipole splitting is observed in the ¹⁷O spectra. This homogeneous coupling provides direct
structural information on the ¹H-¹⁷O distances and the ∠HOH bond angle within the water molecule.

[3]
Water Molecule Dynamics: The bound water executes three main librations (waving, rocking,

twisting) and 2-fold 180° flips about the HOH bisector. These motions cause averaging of the NMR
interactions at ambient temperatures. [3]

Relevance to Pharmaceutical Research

While barium chlorate monohydrate itself is toxic and not used pharmaceutically, research into its structure

and metal coordination chemistry provides valuable insights for drug development.

Toxicity Profile: As a soluble barium salt, it is highly toxic, causing irritation, methemoglobinemia,
tremors, kidney damage, and potential fatality upon exposure. [2] Its environmental hazard is

significant. [2]
Indirect Relevance: The study of well-defined crystalline systems like barium chlorate monohydrate

helps refine analytical techniques (e.g., ¹⁷O NMR, X-ray diffraction) for characterizing metal-
containing systems. [3] [1] Concurrent research on other metal complexes (e.g., Cu(II)-ninhydrin)

demonstrates the potential of metal coordination compounds as chemotherapeutic agents,
underscoring the broader importance of understanding metal-ligand interactions in solids. [4]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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